Cas no 866135-66-2 (3-Bromo-8-methylimidazo1,2-apyridine)

• Product Name: 3-Bromo-8-methylimidazo1,2-apyridine
• CAS No: 866135-66-2
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD06496194
• CID: 1028351
• PubChem ID: 5260645
• Update Time: 2025-06-10

3-Bromo-8-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-methylimidazo[1,2-a]pyridine
• 3-Bromo-8-methylimidazo[1,2-a]pyridine (ACI)
• F30764
• EN300-1197267
• CS-0061335
• Imidazo[1,2-a]pyridine, 3-bromo-8-methyl-
• DTXSID10413980
• AKOS015993530
• DB-099159
• MFCD06496194
• SCHEMBL22200842
• 7X-0845
• 866135-66-2
• 3-Bromo-8-methylimidazo1,2-apyridine

• MDL： MFCD06496194
• Inchi： 1S/C8H7BrN2/c1-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,1H3
• InChI Key： LPEITAUQQRNUAI-UHFFFAOYSA-N
• SMILES： BrC1N2C(C(C)=CC=C2)=NC=1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Bromo-8-methylimidazo1,2-apyridine

Introduction to 3-Bromo-8-methylimidazo[1,2-a]pyridine (CAS No. 866135-66-2)

3-Bromo-8-methylimidazo[1,2-a]pyridine (CAS No. 866135-66-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Bromo-8-methylimidazo[1,2-a]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 3-Bromo-8-methylimidazo[1,2-a]pyridine consists of a fused imidazole and pyridine ring system, with a bromine atom at the 3-position and a methyl group at the 8-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, which can be exploited for various applications in drug discovery and development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic uses of 3-Bromo-8-methylimidazo[1,2-a]pyridine. One of the key areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

Beyond its anticancer properties, 3-Bromo-8-methylimidazo[1,2-a]pyridine has also been investigated for its neuroprotective effects. Research suggests that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of 3-Bromo-8-methylimidazo[1,2-a]pyridine have also been studied in detail. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.

To further enhance the therapeutic potential of 3-Bromo-8-methylimidazo[1,2-a]pyridine, researchers have explored various chemical modifications to optimize its pharmacological properties. For example, substituting different functional groups at various positions on the imidazopyridine scaffold has led to the discovery of analogs with improved potency and selectivity. These efforts have resulted in a series of derivatives that show enhanced activity against specific targets while maintaining favorable safety profiles.

In addition to its direct therapeutic applications, 3-Bromo-8-methylimidazo[1,2-a]pyridine has also found use as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it an excellent probe for investigating the underlying mechanisms of disease processes. By using this compound as a molecular tool, researchers can gain deeper insights into the complex interactions between different cellular components and identify new targets for drug development.

The synthesis of 3-Bromo-8-methylimidazo[1,2-a]pyridine has been well-documented in the literature. Several efficient synthetic routes have been developed that allow for the scalable production of this compound with high purity and yield. These synthetic methods typically involve multistep reactions starting from readily available starting materials such as substituted pyridines and imidazoles. The choice of synthetic route depends on factors such as cost-effectiveness, ease of purification, and environmental impact.

The safety profile of 3-Bromo-8-methylimidazo[1,2-a]pyridine has also been extensively evaluated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses with minimal side effects. However, like any pharmaceutical agent, it is important to conduct thorough safety assessments before advancing to clinical trials. Ongoing research aims to further refine the safety profile of this compound by identifying any potential long-term effects or interactions with other medications.

In conclusion, 3-Bromo-8-methylimidazo[1,2-a]pyridine (CAS No. 866135-66-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Continued research into this compound will likely lead to new discoveries that advance our understanding of these diseases and improve patient outcomes.